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Compound of Interest

Compound Name: Clascoterone

Cat. No.: B1669155 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of the

anti-androgen compound, clascoterone.

For researchers, scientists, and drug development professionals, ensuring the safe disposal of

chemical compounds is a paramount responsibility. This guide outlines the essential

procedures for the proper disposal of clascoterone, a topical androgen receptor inhibitor, to

minimize environmental impact and maintain laboratory safety.

Hazard Profile and Safety Precautions
Clascoterone is classified as harmful if swallowed and is very toxic to aquatic life with long-

lasting effects[1]. It can also cause skin and serious eye irritation[2]. Therefore, appropriate

personal protective equipment (PPE), including protective gloves, safety goggles with side-

shields, and a lab coat, should be worn when handling this compound[2]. Engineering controls,

such as ensuring adequate ventilation and providing an accessible safety shower and eyewash

station, are also crucial[2].

Step-by-Step Disposal Procedures
The primary principle for the disposal of clascoterone is to prevent its release into the

environment[1]. Improper disposal, such as flushing down the drain, can introduce the active

pharmaceutical ingredient into waterways, where it can harm aquatic organisms[1][3].

1. Segregation and Waste Identification:
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Non-Hazardous vs. Hazardous Waste: In the United States, pharmaceutical waste is

regulated by the Environmental Protection Agency (EPA) under the Resource Conservation

and Recovery Act (RCRA)[4][5][6]. It is crucial to determine if your clascoterone waste is

considered hazardous. While clascoterone itself is not specifically listed as a hazardous

waste, its toxicity to aquatic life may require it to be managed as such[1]. Always consult

your institution's Environmental Health and Safety (EHS) department for guidance on

classifying pharmaceutical waste.

Waste Streams: Segregate clascoterone waste from other laboratory waste. This includes

pure clascoterone, contaminated lab materials (e.g., gloves, weighing paper, pipette tips),

and solutions containing clascoterone.

2. Disposal of Pure Clascoterone (Unused or Expired):

Do Not Dispose in Trash or Drains: Never dispose of pure clascoterone in the regular trash

or flush it down the sink or toilet[3].

Licensed Waste Contractor: The recommended method for disposal is through a licensed

hazardous waste disposal company. These companies are equipped to handle and treat

pharmaceutical waste, typically through incineration at a permitted facility[5][6].

Packaging: Package the waste in a clearly labeled, sealed container compatible with the

chemical. The label should include the chemical name ("Clascoterone"), CAS number

(19608-29-8), and relevant hazard symbols.

3. Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, absorbent pads, and empty containers that are

contaminated with clascoterone should be collected in a designated, sealed plastic bag or

container.

Liquid Waste: Solutions containing clascoterone should be collected in a clearly labeled,

sealed, and leak-proof container.

Disposal Route: These contaminated materials should also be disposed of through a

licensed hazardous waste contractor.
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4. Decontamination of Glassware and Surfaces:

Rinsing: Glassware should be rinsed with an appropriate solvent (e.g., ethanol or

isopropanol) to remove clascoterone residues. The rinsate should be collected as

hazardous liquid waste.

Washing: After the initial rinse, glassware can be washed with soap and water.

Surface Cleaning: Work surfaces should be decontaminated using a suitable cleaning agent.

All cleaning materials (e.g., wipes) should be disposed of as contaminated solid waste.

Environmental Impact and Ecotoxicity
While specific experimental data on the environmental fate of clascoterone is limited, a "read

across" analysis comparing it to other anti-androgen compounds provides an indication of its

potential environmental risk.

Compound Test Organism
Effect
Concentration

Observation

Flutamide Flathead Minnow 412 µg/L
Minor phenotypic

alterations[7]

Flutamide Medaka 651 – 1000 µg/L
Significant effects

observed[7]

Flutamide Zebrafish 1700 µg/L
Significant effects

observed[7]

Flutamide Stickleback Fish 10 - 50 µg/L
Small changes in

spiggin secretion[7]

This table summarizes data from a comparative analysis used in an environmental impact

assessment, as detailed in an FDA review[7].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

clascoterone in a laboratory setting.
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Clascoterone Disposal Workflow
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Caption: Workflow for the safe disposal of clascoterone waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of clascoterone, upholding the highest standards of

laboratory safety and chemical handling. Always consult your institution's specific guidelines

and local regulations for pharmaceutical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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